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Tyrian purple, also known as royal purple, is a reddish-purple natural dye extracted from the hypobranchial

gland of several species of predatory sea snails in the family Muricidae, primarily Bolinus brandaris,

Hexaplex trunculus, and Stramonita haemastoma [1] [2]. Its production was a complex, multi-stage process

that was tightly controlled and kept secret, making the dye a luxury item worth more than its weight in gold

[3] [4] [5].

The following table summarizes the core sources and the economics of its production:

Aspect Details

| Source Snails | • Bolinus brandaris (Spiny dye-murex) • Hexaplex trunculus (Banded dye-murex) •

Stramonita haemastoma (Red-mouthed rock-shell) [1] [2] | | Key Chemical Compounds | 6,6'-

dibromoindigo (DBI) and 6-monobromoindigo (MBI) [1] [2] [6] | | Production Scale | • 10,000 - 12,000

snails yielded approximately 1.4 grams of pure dye [1] [3] • 250,000 mollusks for one ounce of dye [5] | |

Historical Cost | In 301 CE, one Roman pound (approx. 329g) of purple dye cost 150,000 denarii,

equivalent to about three pounds of gold [3]. |
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A significant advancement in the study of royal purple is the analysis of archaeological textile fragments.

The discovery of three pieces of purple-dyed wool at the Iron Age copper smelting site of "Slaves' Hill" in

the Timna Valley (Israel), radiocarbon-dated to the late 11th–early 10th centuries BCE, provides the earliest

current physical evidence of the dyed fiber in the Southern Levant [2] [7] [8].

The identification of the dye relies on sophisticated chemical analysis. The following workflow outlines the

key steps and considerations for the analytical protocol used in this research.

Archaeological Textile Discovery

Special Preservation Conditions

Solvent Extraction

HPLC Analysis

UV-Visible Detection

Compound Identification
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Experimental workflow for analyzing ancient purple dye

Sample Origin and Preservation: The textiles were preserved for about 3,000 years due to the
extremely dry climate of the Timna Valley [2] [8]. They were found in a context associated with copper

production, suggesting a high level of social organization [8].
Sample Preparation and Extraction: The colored fibers were subjected to solvent extraction to

isolate the organic dye compounds for analysis [9].
High-Performance Liquid Chromatography (HPLC): The extracted dyes were analyzed using

HPLC, a technique that separates complex mixtures. The separation was coupled with UV-Visible
detection to characterize the components based on their light-absorption properties [2] [9] [6].

Identification of Marker Compounds: The presence of 6-monobromoindigotin (MBI) and 6,6'-
dibromoindigotin (DBI) was detected. This is considered unequivocal evidence for the use of a

murex-derived purple dye, as these organobromine compounds are characteristic of the shellfish dye
and are not found in plant-based alternatives [2] [6].

Interpretation and Comparative Analysis: By comparing the HPLC results from the archaeological
samples with those obtained from controlled dyeing experiments using the different murex species

(H. trunculus, B. brandaris, S. haemastoma), researchers can glean insights into which species were
used and the specific dyeing technologies employed in antiquity [2].

Conclusion

In summary, the technical profile of royal purple dye is defined by its exclusive biological sources, its

complex brominated indigo chemistry, and its extraordinarily resource-intensive production. Modern

scientific techniques, particularly HPLC analysis for specific brominated markers, provide a definitive

method for its identification in archaeological artifacts, offering a window into ancient technology, trade, and

social structures.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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